Cas no 4685-18-1 (6-(furan-2-yl)-1,3,5-triazine-2,4-diamine)

6-(Furan-2-yl)-1,3,5-triazine-2,4-diamine is a heterocyclic compound featuring a triazine core substituted with a furan ring and two amine groups. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The furan moiety enhances reactivity and potential bioactivity, while the triazine backbone offers stability and versatility in synthetic applications. Its dual amine groups provide sites for further functionalization, enabling the development of derivatives with tailored properties. The compound is of interest in drug discovery and material science due to its balanced electronic and steric characteristics. High purity and well-defined synthesis routes ensure reproducibility for research and industrial applications.

6-(furan-2-yl)-1,3,5-triazine-2,4-diamine structure

4685-18-1 structure

Product Name:6-(furan-2-yl)-1,3,5-triazine-2,4-diamine

CAS No:4685-18-1

MF:C₇H₇N₅O

MW:177.163379907608

MDL:MFCD01678986

CID:1517881

PubChem ID:20813

Update Time:2025-06-07

6-(furan-2-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- 6-(furan-2-yl)-1,3,5-triazine-2,4-diamine
- 1,3,5-triazine-2,4-diamine, 6-(2-furanyl)-
- 6-(2-Furyl)-1,3,5-triazine-2,4-diamine
- FURYLTRIAZINE
- 6-(2-FURANYL)-1,3,5-TRIAZINE-2,4-DIAMINE
- ZIXSZSGPTZTMBU-UHFFFAOYSA-N
- NSC 3325
- 2,4-diamino-6-furyl-sym-triazine
- DTXSID20963683
- 6-Furan-2-yl-1,3,5-triazine-2,4-diamine
- SCHEMBL10723578
- DE43KRG5HB
- AI 3-22641
- 4685-18-1
- AKOS006278711
- UNII-DE43KRG5HB
- s-Triazine,2,4-diamino-6-(2-furyl)
- NSC-3325
- 2,4-DIAMINO-6-(2-FURYL)-1,3,5-TRIAZINE
- 1,5-Triazine-2,4-diamine, 6-(2-furanyl)-
- s-Triazine,4-diamino-6-(2-furyl)-
- BRN 0162120
- 1,3,5-Triazine-2,4-diamine, 6-(2-furyl)-
- WLN: T6N CN ENJ BZ DZ F- BT5OJ
- ENT 60229
- NSC3325
- MFCD01678986
- ENT 22641
- 2,4-DIAMINO-6-(2-FURYL)-S-TRIAZINE
- s-Triazine, 2,4-diamino-6-(2-furyl)-
- 6-(Furan-2-yl)-1,3,5-triazine-2,4(1H,3H)-diimine
- MDL： MFCD01678986
- Inchi： 1S/C7H7N5O/c8-6-10-5(11-7(9)12-6)4-2-1-3-13-4/h1-3H,(H4,8,9,10,11,12)
- InChI Key： ZIXSZSGPTZTMBU-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C1N=C(N)N=C(N)N=1

Computed Properties

Exact Mass: 177.06521
Monoisotopic Mass: 177.06505986g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 103.85

6-(furan-2-yl)-1,3,5-triazine-2,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB201293-1 g	6-(Furan-2-yl)-1,3,5-triazine-2,4-diamine; .	4685-18-1		1 g	€584.50	2023-07-20
abcr	AB201293-1g	6-(Furan-2-yl)-1,3,5-triazine-2,4-diamine; .	4685-18-1		1g	€584.50	2025-02-14